Cas no 919634-22-3 (3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide)

• Product Name: 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide
• CAS No: 919634-22-3
• MF: C₂₂H₂₆N₄O₄S
• MW: 442.531243801117
• CID: 6127385
• PubChem ID: 24282545
• Update Time: 2025-11-01

3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide
• AKOS016243994
• AKOS003059072
• 3-(4-methyl-1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(4-(4-methylpiperazin-1-yl)phenyl)benzamide
• F5296-0008
• 919634-22-3
• 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• N-[4-(4-methylpiperazin-1-yl)phenyl]-3-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide

• Inchi： 1S/C22H26N4O4S/c1-16-15-31(29,30)26(22(16)28)20-5-3-4-17(14-20)21(27)23-18-6-8-19(9-7-18)25-12-10-24(2)11-13-25/h3-9,14,16H,10-13,15H2,1-2H3,(H,23,27)
• InChI Key： XQRIDRCMJSCCJN-UHFFFAOYSA-N
• SMILES： S1(CC(C)C(N1C1C=CC=C(C(NC2C=CC(=CC=2)N2CCN(C)CC2)=O)C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 442.16747650g/mol
• Monoisotopic Mass: 442.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.4Ų

Additional information on 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide

Introduction to 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide (CAS No. 919634-22-3) and Its Emerging Applications in Chemical Biology

The compound 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide, identified by the CAS number 919634-22-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential therapeutic applications and its unique biochemical interactions. The presence of a thiazolidinone core and a piperazine moiety in its structure suggests multifunctional properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with thiazolidinones and piperazines being particularly notable for their role in modulating biological pathways. The thiazolidinone ring in this compound is known for its stability and ability to engage in hydrogen bonding, which is crucial for binding to biological targets. Meanwhile, the piperazine group enhances solubility and bioavailability, making it an attractive feature for pharmaceutical development. The benzamide moiety further contributes to the molecule's pharmacological potential by serving as a key pharmacophore in various drug molecules.

In the context of contemporary research, this compound has been explored for its potential role in addressing neurological disorders. The combination of the thiazolidinone and piperazine functionalities suggests that it may interact with neurotransmitter receptors, such as serotonin or dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that this compound exhibits favorable binding affinities to several key targets, making it a candidate for further experimental validation.

Moreover, the structural design of 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide aligns with current trends in medicinal chemistry aimed at developing small molecules with enhanced selectivity and reduced side effects. The methyl substituents on both the thiazolidinone and piperazine rings are strategically positioned to optimize interactions with biological targets while minimizing off-target effects. This design philosophy is critical in modern drug development, where specificity is paramount to ensuring therapeutic efficacy.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the biochemical behavior of this compound. NMR spectroscopy has been particularly useful in elucidating its molecular structure and dynamics, while computational modeling has helped predict its interactions with potential biological targets. These methodologies have provided valuable data on how the compound might behave within a cellular environment, offering a foundation for designing more targeted experiments.

The benzamide group in this molecule also plays a pivotal role in its pharmacological profile. Benzamides are well-known for their ability to modulate enzyme activity and receptor function, making them prevalent in many approved drugs. In this context, the benzamide moiety of 3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide could contribute to its therapeutic potential by interacting with specific enzymes or receptors involved in disease pathways. Further investigation into this aspect could uncover novel mechanisms of action that could be exploited for therapeutic benefit.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The synthesis requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic processes have made it possible to achieve these transformations more efficiently than ever before, reducing both cost and environmental impact. This progress is essential for translating laboratory discoveries into viable pharmaceutical candidates.

The potential applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also have utility in treating inflammatory conditions or cancer by modulating signaling pathways associated with these diseases. For instance, the ability of thiazolidinones to inhibit certain kinases has been explored in oncology research. By targeting specific molecular pathways, this compound could potentially disrupt disease progression and offer new treatment options.

In conclusion,3-(4-methyl-1,1,3-trioxo-1lambda6,2-thiazolidin-2-yl)-N-4-(4-methylpiperazin-1-yl)phenylbenzamide (CAS No. 919634-22-3) represents a promising entity in chemical biology with significant therapeutic potential. Its unique structural composition and demonstrated interactions with biological targets make it a valuable subject for further research. As our understanding of molecular mechanisms continues to evolve,this compound will likely play an important role in the development of next-generation therapeutics across multiple disease areas.